Cas no 898429-68-0 (4-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide)

• Product Name: 4-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide
• CAS No: 898429-68-0
• MF: C₂₃H₂₁FN₂O₃S
• MW: 424.487848043442
• CID: 5483446
• Update Time: 2025-10-23

4-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-fluoro-N-[1,2,3,4-tetrahydro-1-[(4-methylphenyl)sulfonyl]-7-quinolinyl]-
• 4-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

• Inchi： 1S/C23H21FN2O3S/c1-16-4-12-21(13-5-16)30(28,29)26-14-2-3-17-8-11-20(15-22(17)26)25-23(27)18-6-9-19(24)10-7-18/h4-13,15H,2-3,14H2,1H3,(H,25,27)
• InChI Key： QBWHEDMNUVCGTI-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2S(C1=CC=C(C)C=C1)(=O)=O)(=O)C1=CC=C(F)C=C1

Additional information on 4-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

4-Fluoro-N-1-(4-Methylbenzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-Ylbenzamide: A Novel Compound with Promising Therapeutic Potential

4-Fluoro-N-1-(4-Methylbenzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-Ylbenzamide, with the CAS number 898429-68-0, represents a unique class of quinoline derivatives that have garnered significant attention in the field of medicinal chemistry. This compound is characterized by its complex molecular structure, which includes a benzamide moiety, a fluoro substituent, and a 1,2,3,4-tetrahydroquinolin-7-yl ring system. The presence of a sulfonyl group at the 4-position of the benzene ring further enhances its pharmacological relevance. Recent studies have highlighted the potential of this compound in modulating key biological pathways, making it a promising candidate for the development of novel therapeutic agents.

The molecular architecture of 4-Fluoro-N-1-(4-Methylbenzenesullyl)-1,2,3,4-Tetrahydroquinolin-7-Ylbenzamide is designed to optimize interactions with specific biological targets. The quinoline ring system, a well-known scaffold in drug discovery, provides structural rigidity and enables the compound to engage in hydrogen bonding and hydrophobic interactions with target proteins. The fluoro substitution at the 4-position of the benzamide moiety is particularly noteworthy, as it may influence the compound's lipophilicity and metabolic stability. This modification is often employed in medicinal chemistry to fine-tune the pharmacokinetic profile of a molecule, thereby improving its bioavailability and therapeutic efficacy.

Recent research has focused on the 1,2,3,4-tetrahydroquinolin-7-yl fragment, which is a derivative of the quinoline ring. This structural feature is believed to contribute to the compound's ability to interact with enzyme active sites or receptor binding domains. The sulfonyl group at the 4-position of the benzene ring is another critical element, as it may serve as a pseudo-substrate or mimic the functional groups of endogenous ligands. This aspect is particularly relevant in the context of enzyme inhibition, where the compound could potentially act as a competitive inhibitor by occupying the active site of target enzymes.

In the realm of drug discovery, the benzamide moiety is often associated with the design of inhibitors targeting kinases and other enzymatic targets. The fluoro substitution in the benzamide ring may also enhance the compound's ability to modulate cellular signaling pathways. For instance, recent studies have suggested that compounds with similar structural features can interfere with the activity of protein kinases, which are implicated in various diseases including cancer and inflammatory disorders. The 1,2,3,4-tetrahydroquinolin-7-yl ring system, on the other hand, may contribute to the compound's ability to interact with ion channels or neurotransmitter receptors, broadening its potential therapeutic applications.

The 4-fluoro substitution is a strategic choice in the design of this compound, as it can significantly influence the compound's physicochemical properties. Fluorine atoms are known to enhance the hydrophobicity of molecules, which can improve their ability to cross cell membranes and reach intracellular targets. Additionally, the presence of fluorine may also affect the compound's metabolic stability, as fluorinated compounds are often less susceptible to enzymatic degradation. This property is particularly advantageous in the development of long-acting therapeutic agents, where maintaining the compound's integrity in the body is crucial.

The 1,2,3,4-tetrahydroquinolin-7-yl ring system is a versatile scaffold that has been explored in the development of drugs targeting various diseases. This ring structure is often modified to enhance its interaction with specific biological targets. For example, compounds with similar structural features have been shown to exhibit anti-inflammatory properties by modulating the activity of cytokines and other inflammatory mediators. The sulfonyl group at the 4-position of the benzene ring may further contribute to the compound's ability to interact with these targets, potentially enhancing its therapeutic efficacy.

Recent advances in medicinal chemistry have underscored the importance of structure-activity relationship (SAR) studies in the development of novel compounds. The 4-fluoro substitution in the benzamide ring, along with the 1,2,3,4-tetrahydroquinolin-7-yl ring system, represents a critical aspect of the compound's SAR profile. These modifications are often designed to optimize the compound's potency, selectivity, and safety profile. For instance, the fluoro substitution may enhance the compound's affinity for its target, while the sulfonyl group may contribute to its ability to modulate the activity of the target enzyme or receptor.

The benzamide moiety is a well-established functional group in drug design, and its incorporation into the compound's structure is a strategic choice that may confer several advantages. The fluoro substitution in the benzamide ring is particularly relevant, as it can influence the compound's lipophilicity and metabolic stability. This is a critical consideration in the development of therapeutic agents, as compounds with optimal physicochemical properties are more likely to achieve the desired therapeutic outcomes. The 1,2,3,4-tetrahydroquinolin-7-yl ring system, on the other hand, may contribute to the compound's ability to interact with specific biological targets, thereby enhancing its therapeutic potential.

Recent studies have also highlighted the potential of this compound in the context of targeted therapy. The fluoro substitution and the sulfonyl group may enable the compound to selectively interact with specific enzymes or receptors involved in disease pathology. For example, compounds with similar structural features have been shown to exhibit anti-cancer properties by inhibiting the activity of key kinases involved in cell proliferation and survival. The 1,2,3,4-tetrahydroquinolin-7-yl ring system may further contribute to the compound's ability to modulate these pathways, potentially enhancing its therapeutic efficacy.

In conclusion, 4-Fluoro-N-1-(4-Methylbenzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-Ylbenzamide represents a promising candidate in the field of medicinal chemistry, with its unique molecular structure and potential for modulating key biological pathways. The combination of the fluoro substitution, the sulfonyl group, and the 1,2,3,4-tetrahydroquinolin-7-yl ring system may endow this compound with a broad spectrum of therapeutic applications. As research in this area continues to evolve, it is anticipated that this compound will play a significant role in the development of novel therapeutic agents for a variety of diseases.